Cas no 1063677-33-7 (3-Butyl-4-methyl-1h-pyrazol-5-amine)

• Product Name: 3-Butyl-4-methyl-1h-pyrazol-5-amine
• CAS No: 1063677-33-7
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5711405
• PubChem ID: 10103350
• Update Time: 2025-07-21

3-Butyl-4-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7323862
• AKOS009353487
• EN300-1147963
• 3-BUTYL-4-METHYL-1H-PYRAZOL-5-AMINE
• 1063677-33-7
• 1H-Pyrazol-3-amine, 5-butyl-4-methyl-
• 3-Butyl-4-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C8H15N3/c1-3-4-5-7-6(2)8(9)11-10-7/h3-5H2,1-2H3,(H3,9,10,11)
• InChI Key： DEXXGUSSMVCRLG-UHFFFAOYSA-N
• SMILES： N1C(=C(C)C(N)=N1)CCCC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 334.5±37.0 °C(Predicted)
• pka: 16.87±0.50(Predicted)

Additional information on 3-Butyl-4-methyl-1h-pyrazol-5-amine

Comprehensive Overview of 3-Butyl-4-methyl-1h-pyrazol-5-amine (CAS No. 1063677-33-7)

3-Butyl-4-methyl-1h-pyrazol-5-amine, with the CAS registry number 1063677-33-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a butyl group at the 3-position and a methyl group at the 4-position of the pyrazole ring. The presence of the amine functional group at the 5-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazole-based compounds has surged due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in 3-Butyl-4-methyl-1h-pyrazol-5-amine for its potential applications in drug discovery and development. Its structural versatility allows for modifications that can lead to the creation of novel therapeutic agents, addressing some of the most pressing health challenges today, such as antibiotic resistance and chronic inflammatory diseases.

The synthesis of CAS No. 1063677-33-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced spectroscopic techniques like NMR and mass spectrometry are employed to confirm its purity and structural integrity. Given the compound's relevance in medicinal chemistry, it is often a subject of study in academic and industrial laboratories, where scientists explore its pharmacokinetic and pharmacodynamic properties.

From an industrial perspective, 3-Butyl-4-methyl-1h-pyrazol-5-amine is also explored for its potential in agrochemical formulations. Its derivatives have shown promise as growth regulators and pest control agents, aligning with the global shift toward sustainable agriculture. Farmers and agronomists are increasingly looking for eco-friendly alternatives to traditional pesticides, and pyrazole-based compounds like this one offer a viable solution.

Environmental and safety considerations are paramount when handling CAS No. 1063677-33-7. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance ensures that its applications remain within safe and ethical boundaries, particularly in pharmaceutical and agricultural sectors.

The future of 3-Butyl-4-methyl-1h-pyrazol-5-amine looks promising, with ongoing research focusing on its mechanistic pathways and potential synergies with other compounds. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity. Its versatility and efficacy make it a standout candidate for innovation in multiple fields.